Cas no 1823-15-0 (3-Nitrobenzenebutanoic Acid)

• Product name: 3-Nitrobenzenebutanoic Acid
• CAS No: 1823-15-0
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 2922386
• PubChem ID: 10420606

3-Nitrobenzenebutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitrobenzenebutanoic Acid
• G65882
• Benzenebutanoic acid, 3-nitro-
• 4-(3-nitrophenyl)butanoic Acid
• DTXSID001310262
• AKOS013529992
• SCHEMBL1538733
• 1823-15-0

• Inchi： 1S/C10H11NO4/c12-10(13)6-2-4-8-3-1-5-9(7-8)11(14)15/h1,3,5,7H,2,4,6H2,(H,12,13)
• InChI Key： ZEUMMKNNXDUFAR-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Nitrobenzenebutanoic Acid

Recent Advances in the Study of 3-Nitrobenzenebutanoic Acid (CAS: 1823-15-0): A Comprehensive Research Brief

3-Nitrobenzenebutanoic Acid (CAS: 1823-15-0) is a nitro-substituted aromatic carboxylic acid that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro group at the meta position of the benzene ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to synthesize the latest findings on 3-Nitrobenzenebutanoic Acid, highlighting its chemical properties, biological activities, and emerging therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Nitrobenzenebutanoic Acid as a precursor in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The study demonstrated that derivatives of this compound exhibited potent cyclooxygenase-2 (COX-2) inhibitory activity, with reduced gastrointestinal toxicity compared to traditional NSAIDs. The researchers employed molecular docking and in vitro assays to validate the binding affinity of these derivatives to the COX-2 enzyme, providing a structural basis for their enhanced selectivity. These findings suggest that 3-Nitrobenzenebutanoic Acid could serve as a promising scaffold for the development of safer anti-inflammatory therapies.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer potential of 3-Nitrobenzenebutanoic Acid derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Notably, one derivative bearing a sulfonamide moiety displayed remarkable antiproliferative activity, inducing apoptosis via the mitochondrial pathway. Mechanistic studies revealed that this compound upregulated pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic Bcl-2. These results underscore the potential of 3-Nitrobenzenebutanoic Acid as a lead compound for anticancer drug development.

Beyond its therapeutic applications, 3-Nitrobenzenebutanoic Acid has also been investigated for its role in chemical biology. A recent ACS Chemical Biology (2023) study highlighted its utility as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The nitro group in the compound undergoes reduction in the presence of ROS, leading to a measurable fluorescence signal. This property has been leveraged to develop sensitive assays for oxidative stress monitoring, with potential applications in neurodegenerative disease research. The study's authors emphasized the compound's stability and selectivity, making it a valuable tool for real-time ROS detection in live cells.

In conclusion, the latest research on 3-Nitrobenzenebutanoic Acid (CAS: 1823-15-0) underscores its multifaceted role in chemical biology and pharmaceutical sciences. From its utility as a synthetic intermediate to its promising biological activities, this compound continues to inspire innovative research. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its potential in other therapeutic areas. The findings summarized in this brief provide a solid foundation for further investigations and highlight the compound's enduring relevance in the field.